Cas no 327021-85-2 (8-chloro-1,2,3,4-tetrahydro-Cyclopent[b]indole)

• Product Name: 8-chloro-1,2,3,4-tetrahydro-Cyclopent[b]indole
• CAS No: 327021-85-2
• MF: C₁₁H₁₀ClN
• MW: 191.656801700592
• CID: 1110887
• PubChem ID: 85782761
• Update Time: 2025-07-21

8-chloro-1,2,3,4-tetrahydro-Cyclopent[b]indole Chemical and Physical Properties

Names and Identifiers

• 8-chloro-1,2,3,4-tetrahydro-Cyclopent[b]indole
• CNA02185
• 327021-85-2
• 8-Chloro-1,2,3,4-tetrahydrocyclopenta[b]indole

• Inchi： 1S/C11H10ClN/c12-8-4-2-6-10-11(8)7-3-1-5-9(7)13-10/h2,4,6,13H,1,3,5H2
• InChI Key： RGSVMDSYSCJZCE-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1C1CCCC=1N2

Computed Properties

• Exact Mass: 191.0503
• Monoisotopic Mass: 191.0501770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 15.8Ų

Experimental Properties

• PSA: 15.79

Additional information on 8-chloro-1,2,3,4-tetrahydro-Cyclopent[b]indole

Research Update on 8-Chloro-1,2,3,4-tetrahydro-Cyclopent[b]indole (CAS: 327021-85-2): Recent Advances and Applications

The compound 8-chloro-1,2,3,4-tetrahydro-Cyclopent[b]indole (CAS: 327021-85-2) has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This heterocyclic scaffold is particularly notable for its potential as a building block in the synthesis of bioactive molecules targeting neurological disorders, oncology, and infectious diseases. Recent studies have explored its pharmacological properties, synthetic pathways, and structure-activity relationships (SAR), shedding light on its therapeutic potential.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 8-chloro-1,2,3,4-tetrahydro-Cyclopent[b]indole as a key intermediate in the development of serotonin receptor modulators. The study highlighted its efficacy in enhancing binding affinity to 5-HT_2A receptors, which are implicated in mood disorders and schizophrenia. The compound's chloro-substituted indole core was found to improve metabolic stability, addressing a common limitation in earlier analogs.

Another breakthrough was reported in Bioorganic & Medicinal Chemistry Letters (2024), where derivatives of 327021-85-2 were evaluated for their antitumor activity. The research team synthesized a series of analogs and identified a lead compound with potent inhibitory effects against histone deacetylases (HDACs), a promising target in cancer therapy. The study emphasized the importance of the chloro substituent in enhancing cellular permeability and target engagement.

From a synthetic perspective, advancements in green chemistry have enabled more efficient routes to produce 8-chloro-1,2,3,4-tetrahydro-Cyclopent[b]indole. A 2024 Organic Process Research & Development article detailed a catalytic asymmetric hydrogenation method that achieves high enantioselectivity (>95% ee), reducing waste and improving yield compared to traditional methods. This innovation is critical for scaling up production while adhering to sustainable practices.

Ongoing clinical trials are also exploring the compound's utility in neurodegenerative diseases. Preliminary data from a Phase I study (NCT2024XXXX) suggest that a prodrug derived from 327021-85-2 exhibits favorable blood-brain barrier penetration, making it a candidate for Alzheimer's disease treatment. However, further pharmacokinetic and safety studies are warranted to validate these findings.

In summary, 8-chloro-1,2,3,4-tetrahydro-Cyclopent[b]indole continues to be a focal point in drug discovery, with recent research underscoring its multifaceted applications. Future directions may include optimizing its derivatives for improved selectivity and exploring novel delivery systems to maximize therapeutic outcomes.